Cas no 477855-76-8 (N'-(2-Chloroacetyl)-8-methyl-8H-thieno2,3-bindole-2-carbohydrazide)

• Product Name: N'-(2-Chloroacetyl)-8-methyl-8H-thieno2,3-bindole-2-carbohydrazide
• CAS No: 477855-76-8
• CID: 4652509
• Update Time: 2025-05-27

N'-(2-Chloroacetyl)-8-methyl-8H-thieno2,3-bindole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-Chloroacetyl)-8-methyl-8H-thieno2,3-bindole-2-carbohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N'-(2-Chloroacetyl)-8-methyl-8H-thieno2,3-bindole-2-carbohydrazide

Research Brief on N'-(2-Chloroacetyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide (CAS: 477855-76-8)

N'-(2-Chloroacetyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide (CAS: 477855-76-8) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications.

The compound belongs to the thienoindole class, which is known for its diverse pharmacological properties. The presence of a chloroacetyl group and a carbohydrazide moiety in its structure enhances its reactivity and ability to interact with biological targets. Recent in vitro studies have demonstrated its inhibitory effects on key enzymes involved in cancer cell proliferation, such as protein kinases and topoisomerases. These findings suggest that 477855-76-8 could serve as a promising lead compound for the development of targeted cancer therapies.

In addition to its anticancer potential, N'-(2-Chloroacetyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide has shown activity against bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant strains of Staphylococcus aureus and Candida albicans. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis and inhibition of essential metabolic pathways. These properties make it a candidate for further investigation as an antimicrobial agent.

The synthesis and optimization of 477855-76-8 derivatives have also been a focus of recent research. Structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and target specificity. For instance, replacing the chloroacetyl group with other electrophilic moieties has been shown to improve its pharmacokinetic profile while maintaining its biological activity. Computational modeling and molecular docking studies have further elucidated its binding interactions with various biological targets, providing a foundation for rational drug design.

Despite these promising findings, challenges remain in the development of 477855-76-8-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and broad-spectrum activity position it as a valuable tool for chemical biology research and drug discovery. Future studies should explore its potential in combination therapies and its efficacy in in vivo models of disease.

In conclusion, N'-(2-Chloroacetyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifunctional properties and therapeutic potential underscore the importance of continued investigation into its applications. As research progresses, this compound may pave the way for the development of innovative treatments for cancer and infectious diseases, addressing unmet medical needs in these fields.